1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one

• Molecular Formula: C10H8IN3O
• Molecular Weight: 313.09 g/mol
• IUPAC Name: 1-[6-(4-iodopyrazol-1-yl)pyridin-3-yl]ethanone
• InChI: InChI=1S/C10H8IN3O/c1-7(15)8-2-3-10(12-4-8)14-6-9(11)5-13-14/h2-6H,1H3
• InChI Key: DWZRRGPZHRWHLT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(C=C1)N2C=C(C=N2)I

Description

Chemical Structure and Basic Properties 1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one (CAS: 1558092-83-3) is a heterocyclic compound featuring a pyridine ring substituted at the 3-position with an ethanone group and at the 6-position with a 4-iodo-1H-pyrazole moiety. Its molecular formula is C₁₀H₈IN₃O, with a molecular weight of 313.09 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one typically involves the formation of the pyrazole ring followed by its attachment to the pyridine ring. One common method involves the reaction of 4-iodopyrazole with a pyridine derivative under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The iodine atom in the pyrazole ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often in the presence of a catalyst like palladium.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce alcohols or amines, and substitution reactions can result in various substituted derivatives.

Scientific Research Applications

1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer properties.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Materials Science: The compound is explored for its use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Analogues with Pyridin-3-yl Ethanone Backbone

The following compounds share the pyridin-3-yl ethanone core but differ in substituents, leading to varied properties:

Compound Name	Substituents (Position 6)	Molecular Weight (g/mol)	Key Properties/Activities	Reference
1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one	4-Iodo-1H-pyrazole	313.09	Not explicitly reported (structural focus)
(Z)-1-(6-(4-Bromo-2-chlorophenoxy)pyridin-3-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one O-methyl oxime (5a4)	4-Bromo-2-chlorophenoxy, triazole-oxime	~495.8*	Broad-spectrum fungicidal activity (EC₅₀: 0.27–11.39 mg/L)
1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethan-1-one	4-Chlorophenyl, 2-methyl	~272.7*	Pharmaceutical intermediate
1-(6-(Diethylamino)pyridin-3-yl)ethan-1-one	Diethylamino	~192.3*	Intermediate for antimalarial derivatives

*Calculated based on molecular formulas.

Key Observations :

• Substituent Impact on Bioactivity : The 4-iodo-pyrazole group in the target compound may confer unique electronic or steric effects compared to triazole-oxime (5a4) or chlorophenyl derivatives. For example, the bulky iodine atom could influence binding to targets like fungal CYP51 enzymes, as seen in triazole fungicides .
• Agrochemical Potential: Compound 5a4 (triazole-oxime) demonstrates potent fungicidal activity against S. sclerotiorum (EC₅₀: 0.27 mg/L), suggesting that pyridin-3-yl ethanones with electron-withdrawing substituents (e.g., halogens) enhance antifungal efficacy .

Heterocyclic Variations and Functional Group Effects

Compound Class	Example Structure	Functional Groups	Activity/Application	Reference
1,2,4-Triazole Derivatives	(Z)-1-(6-(2-Chlorophenoxy)pyridin-3-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one O-benzyl oxime (5b2)	Triazole, benzyl oxime, chlorophenoxy	EC₅₀: 0.12 mg/L (S. sclerotiorum)
Adamantyl Derivatives	1-(Adamantan-1-yl)-2-[(pyridin-2-ylmethyl)sulfinyl]ethan-1-one	Adamantyl, sulfinyl	Enzyme inhibition (e.g., CYP450)
Pyridazine Analogues	2-{[6-(4-Ethylphenyl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one	Pyridazine, sulfanyl	Not reported (structural focus)

Key Observations :

• Triazole vs. Pyrazole : Triazole derivatives (e.g., 5b2) often exhibit superior antifungal activity due to stronger hydrogen bonding with fungal enzymes, whereas pyrazole derivatives (like the target compound) may offer metabolic stability advantages due to iodine’s inertness .
• Adamantyl vs. Pyridinyl: Adamantyl groups enhance lipophilicity and membrane penetration, making such derivatives suitable for central nervous system targets, unlike the more polar pyridin-3-yl ethanones .

Biological Activity

1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one, with the CAS number 1558092-83-3, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

• Molecular Formula : C$_{10}$H$_{8}$IN$_3$O
• Molecular Weight : 313.09 g/mol
• Structural Characteristics : The compound features a pyrazole ring and a pyridine moiety, which are known to contribute to its biological activities.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of pyrazole derivatives, including 1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one. The presence of halogen substituents, such as iodine, is believed to enhance the antibacterial efficacy of these compounds.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	50 µg/mL
Escherichia coli	75 µg/mL
Pseudomonas aeruginosa	100 µg/mL

These results indicate that the compound exhibits notable activity against both Gram-positive and Gram-negative bacteria, making it a candidate for further development as an antimicrobial agent .

Anti-inflammatory Properties

The anti-inflammatory effects of pyrazole derivatives have been documented extensively. A study comparing various substituted pyrazoles showed that compounds similar to 1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one possess significant anti-inflammatory activity, often outperforming standard treatments like diclofenac sodium .

The biological activities of 1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Pyrazole derivatives may inhibit cyclooxygenase (COX) enzymes, leading to reduced synthesis of pro-inflammatory mediators.
• Disruption of Membrane Integrity : The compound's lipophilicity allows it to integrate into bacterial membranes, causing disruption and cell death.
• Modulation of Signaling Pathways : It may interfere with signaling pathways involved in inflammation and immune responses.

Study on Antimicrobial Efficacy

In a comprehensive study published in the Journal of Medicinal Chemistry, researchers synthesized various pyrazole derivatives and evaluated their antimicrobial properties. Among them, 1-[6-(4-Iodo-1H-pyrazol-1-YL)pyridin-3-YL]ethan-1-one demonstrated significant inhibition against multiple bacterial strains with MIC values comparable to established antibiotics .

Evaluation of Anti-inflammatory Effects

Another study focused on the anti-inflammatory properties of related compounds. It was found that derivatives with similar structures effectively reduced inflammation in animal models, suggesting potential therapeutic applications for inflammatory diseases .